Cas no 2639453-67-9 (2-(2,2,2-trifluoroethyl)cyclohexylmethanesulfonamide)

2-(2,2,2-Trifluoroethyl)cyclohexylmethanesulfonamide is a specialized sulfonamide derivative featuring a trifluoroethyl-substituted cyclohexyl core. Its unique structure, combining a sulfonamide moiety with a fluorinated alkyl group, enhances its potential as an intermediate in pharmaceutical and agrochemical synthesis. The trifluoroethyl group contributes to increased metabolic stability and lipophilicity, which may improve bioavailability in drug development. The cyclohexyl ring provides conformational rigidity, potentially influencing binding affinity in target interactions. This compound is of interest for applications requiring selective modulation of biological pathways, particularly where fluorine incorporation is advantageous. Its well-defined chemical properties make it suitable for further derivatization in medicinal chemistry research.

2-(2,2,2-trifluoroethyl)cyclohexylmethanesulfonamide structure

2639453-67-9 structure

Product Name:2-(2,2,2-trifluoroethyl)cyclohexylmethanesulfonamide

CAS No:2639453-67-9

MF:C₉H₁₆F₃NO₂S

MW:259.289052009583

CID:5643909

PubChem ID:165898842

Update Time:2025-06-07

2-(2,2,2-trifluoroethyl)cyclohexylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

- 2639453-67-9
- EN300-27784326
- [2-(2,2,2-trifluoroethyl)cyclohexyl]methanesulfonamide
- 2-(2,2,2-trifluoroethyl)cyclohexylmethanesulfonamide
- Inchi： 1S/C9H16F3NO2S/c10-9(11,12)5-7-3-1-2-4-8(7)6-16(13,14)15/h7-8H,1-6H2,(H2,13,14,15)
- InChI Key： VLNSJMYZBOWJQW-UHFFFAOYSA-N
- SMILES： S(CC1CCCCC1CC(F)(F)F)(N)(=O)=O

Computed Properties

Exact Mass: 259.08538441g/mol
Monoisotopic Mass: 259.08538441g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 321
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 68.5Å²

2-(2,2,2-trifluoroethyl)cyclohexylmethanesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27784326-1g	[2-(2,2,2-trifluoroethyl)cyclohexyl]methanesulfonamide	2639453-67-9		1g	$1200.0	2023-09-09
Enamine	EN300-27784326-5g	[2-(2,2,2-trifluoroethyl)cyclohexyl]methanesulfonamide	2639453-67-9		5g	$3479.0	2023-09-09
Enamine	EN300-27784326-10g	[2-(2,2,2-trifluoroethyl)cyclohexyl]methanesulfonamide	2639453-67-9		10g	$5159.0	2023-09-09
Enamine	EN300-27784326-0.05g	[2-(2,2,2-trifluoroethyl)cyclohexyl]methanesulfonamide	2639453-67-9	95.0%	0.05g	$1008.0	2025-03-19
Enamine	EN300-27784326-0.1g	[2-(2,2,2-trifluoroethyl)cyclohexyl]methanesulfonamide	2639453-67-9	95.0%	0.1g	$1056.0	2025-03-19
Enamine	EN300-27784326-0.25g	[2-(2,2,2-trifluoroethyl)cyclohexyl]methanesulfonamide	2639453-67-9	95.0%	0.25g	$1104.0	2025-03-19
Enamine	EN300-27784326-0.5g	[2-(2,2,2-trifluoroethyl)cyclohexyl]methanesulfonamide	2639453-67-9	95.0%	0.5g	$1152.0	2025-03-19
Enamine	EN300-27784326-1.0g	[2-(2,2,2-trifluoroethyl)cyclohexyl]methanesulfonamide	2639453-67-9	95.0%	1.0g	$1200.0	2025-03-19
Enamine	EN300-27784326-2.5g	[2-(2,2,2-trifluoroethyl)cyclohexyl]methanesulfonamide	2639453-67-9	95.0%	2.5g	$2351.0	2025-03-19
Enamine	EN300-27784326-5.0g	[2-(2,2,2-trifluoroethyl)cyclohexyl]methanesulfonamide	2639453-67-9	95.0%	5.0g	$3479.0	2025-03-19